Cas no 70919-01-6 (1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)-)

1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)- structure
70919-01-6 structure
Product name:1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)-
CAS No:70919-01-6
MF:C9H11N2P
MW:178.170802354813
CID:546390
PubChem ID:12481195

1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)-
    • 1-propan-2-yl-1,3,2-benzodiazaphosphole
    • 70919-01-6
    • 1-(Propan-2-yl)-1H-1,3,2-benzodiazaphosphole
    • DTXSID00499879
    • Inchi: InChI=1S/C9H11N2P/c1-7(2)11-9-6-4-3-5-8(9)10-12-11/h3-7H,1-2H3
    • InChI Key: GPIFSMYKIMCIJF-UHFFFAOYSA-N
    • SMILES: CC(C)N1C2=CC=CC=C2N=P1

Computed Properties

  • Exact Mass: 178.06613
  • Monoisotopic Mass: 178.065985357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

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